2-[(4-Chlorophenyl)amino]cyclopent-1-ene-1-carbonitrile

• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol
• IUPAC Name: 2-(4-chloroanilino)cyclopentene-1-carbonitrile
• InChI: InChI=1S/C12H11ClN2/c13-10-4-6-11(7-5-10)15-12-3-1-2-9(12)8-14/h4-7,15H,1-3H2
• InChI Key: NECOTOQFSAVDFN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C1)NC2=CC=C(C=C2)Cl)C#N

Description

2-[(4-Chlorophenyl)amino]cyclopent-1-ene-1-carbonitrile is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Chloro-aniline (Aldrich Chemicals) (2.6 g, 20 mmol), cyanoketone (Example 11) (2.2 g, 20 mmol), calcium chloride (2.5 g, 23 mmol) and T.H.F. (30 ml) were heated under reflux for 19 hours. After being allowed to cool, the mixture was filtered and the solvent evaporated. Kugelrohr distillation (160° C., 0.3 mm Hg) gave the product as white crystals.